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Compound of Interest

Compound Name: Abamine

Cat. No.: B154511 Get Quote

For Research Use Only

Introduction
Abamine is a chemical inhibitor of 9-Cis-Epoxycarotenoid dioxygenase (NCED), which is the

key regulatory enzyme in the biosynthesis pathway of the plant hormone abscisic acid (ABA).

[1][2][3] Due to its role in modulating ABA levels, Abamine is a valuable tool for researchers in

plant biology, agricultural science, and related fields. Proper preparation and storage of

Abamine stock solutions are critical to ensure experimental reproducibility and maintain the

compound's stability and efficacy. This document provides a detailed protocol for the

preparation, handling, and storage of Abamine and its stock solutions.

Product Information
Abamine is typically supplied as a solid powder or oil.[1][2] Key chemical properties are

summarized below.
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Property Value

CAS Number 729612-64-0[1][2][3]

Molecular Formula C21H24FNO4[1][2][3]

Molecular Weight 373.42 g/mol [1][2][3]

Appearance Solid powder or colorless to light yellow oil.[1][2]

Purity ≥97%[2]

Safety and Handling Precautions
Abamine is intended for research use only and should be handled by personnel trained in

laboratory procedures.[1][2] Standard safety protocols should be followed to minimize exposure

and risk.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves (e.g., nitrile) when handling Abamine.[4][5]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.[5]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5] In case of accidental

contact, flush the affected area with copious amounts of water.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound.[4][6]

Stock Solution Preparation Protocol
The most common solvent for Abamine is Dimethyl Sulfoxide (DMSO).[1] The following

protocol describes the preparation of a 10 mM stock solution.

4.1 Materials Required

Abamine (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile, calibrated pipettes and tips

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE)

4.2 Experimental Protocol

Before opening, bring the vial of Abamine powder to room temperature to prevent

condensation.

Calculate the mass of Abamine required to prepare the desired volume and concentration of

the stock solution using the formula: Mass (mg) = Desired Volume (mL) x Desired

Concentration (mM) x Molecular Weight ( g/mol )

Carefully weigh the calculated amount of Abamine powder using an analytical balance in a

chemical fume hood.

Add the appropriate volume of DMSO to the vial containing the Abamine powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (up to 37°C) or brief sonication can be used to aid dissolution if necessary.

For long-term storage, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution as recommended in Section 6.0.

4.3 Sample Calculations for 10 mM Abamine Stock Solution
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Desired Final Volume Mass of Abamine Required (MW = 373.42)

1 mL 3.73 mg

5 mL 18.67 mg

10 mL 37.34 mg

Solubility Data
The solubility of Abamine varies depending on the solvent. This information is crucial for

selecting the appropriate vehicle for stock solution preparation and final experimental dilution.

Solvent Solubility

DMSO Soluble[1]

Chloroform Slightly Soluble[2]

Ethyl Acetate Slightly Soluble[2]

Storage and Stability
Proper storage is essential to maintain the integrity and shelf life of Abamine. The compound is

reported to be light-sensitive.[2]

Form Storage Condition Duration

Solid Powder 0 - 4°C, dry and dark Short-term (days to weeks)[1]

-20°C, dry and dark Long-term (months to years)[1]

Stock Solution (in DMSO) 0 - 4°C, dark Short-term (days to weeks)[1]

-20°C, dark Long-term (months)[1]

Note: The shelf life of solid Abamine is greater than three years if stored properly.[1] To ensure

maximum stability of stock solutions, aliquot into single-use volumes to minimize freeze-thaw

cycles.
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Visual Protocols and Workflows
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Caption: Workflow for Abamine Stock Solution Preparation.
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Caption: Decision logic for proper Abamine storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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